Cas no 1352413-09-2 (tert-butyl N-[3-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]carbamate)

• Product Name: tert-butyl N-[3-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]carbamate
• CAS No: 1352413-09-2
• MF: C₁₈H₂₈BNO₄
• MW: 333.230225563049
• CID: 4592034
• Update Time: 2025-05-26

tert-butyl N-[3-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl N-[3-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]carbamate
• tert-butyl N-[3-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]carbamate

• Inchi： 1S/C18H28BNO4/c1-12-9-13(19-23-17(5,6)18(7,8)24-19)11-14(10-12)20-15(21)22-16(2,3)4/h9-11H,1-8H3,(H,20,21)
• InChI Key： KSZKPTFZNNBPJW-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC1=CC(B2OC(C)(C)C(C)(C)O2)=CC(C)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylcarbamic acid esters

Additional information on tert-butyl N-[3-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]carbamate

Introduction to tert-butyl N-[3-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]carbamate (CAS No. 1352413-09-2)

tert-butyl N-[3-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]carbamate is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic biology due to its unique structural features and potential applications. The compound, identified by the CAS number 1352413-09-2, is characterized by a carbamate functional group attached to a phenyl ring that is further modified with a tetramethylborate moiety. This distinctive architecture makes it a valuable intermediate in the synthesis of complex molecules, particularly in the development of novel therapeutic agents.

The presence of the tetramethyl-1,3,2-dioxaborolan-2-yl group introduces a boronic acid functionality, which is highly reactive and useful in cross-coupling reactions such as the Suzuki-Miyaura coupling. This reaction is a cornerstone in modern organic synthesis, enabling the formation of carbon-carbon bonds under mild conditions and with high selectivity. The 3-methyl substituent on the phenyl ring adds another layer of reactivity, influencing both the electronic properties and steric environment of the molecule. These features make tert-butyl N-[3-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]carbamate a versatile building block for constructing more intricate chemical entities.

In recent years, there has been a surge in research focused on boronic acid derivatives due to their broad utility in drug discovery and material science. The ability to introduce boronic acid functionalities into molecules has opened up new avenues for designing targeted therapeutics. For instance, boron-containing compounds have shown promise in the treatment of various diseases, including cancer and inflammatory disorders. The tert-butyl N-[3-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]carbamate structure provides a stable yet reactive platform for further functionalization, allowing chemists to tailor properties such as solubility, bioavailability, and metabolic stability.

One of the most compelling aspects of this compound is its potential application in pharmaceutical synthesis. The carbamate group is known for its ability to enhance binding affinity and improve pharmacokinetic profiles when incorporated into drug molecules. Additionally, the phenyl ring with its methyl substituent can serve as an anchor for further derivatization, enabling the creation of libraries of compounds for high-throughput screening. This approach has been instrumental in identifying lead candidates for new drugs that target elusive biological pathways.

Recent advancements in boron chemistry have further highlighted the importance of compounds like tert-butyl N-[3-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]carbamate. Researchers have demonstrated that boronic acid derivatives can be used to develop novel imaging agents and diagnostic tools. The reactivity of the boronic acid moiety allows for covalent labeling of biomolecules, which is crucial for techniques such as positron emission tomography (PET) and magnetic resonance imaging (MRI). These developments underscore the compound's significance not only as a synthetic intermediate but also as a potential tool in medical diagnostics.

The synthesis of tert-butyl N-[3-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]carbamate involves multi-step processes that require precise control over reaction conditions. The introduction of the tetramethylborate group necessitates careful handling to prevent unwanted side reactions. However, modern synthetic methodologies have improved significantly over the past decade, making it feasible to produce this compound on both laboratory and industrial scales. Techniques such as palladium-catalyzed cross-coupling reactions have streamlined the process and enhanced yields.

In conclusion,tert-butyl N-[3-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]carbamate (CAS No. 1352413-09-2) represents a fascinating example of how structural complexity can be leveraged to create functional materials with broad applications. Its role in pharmaceutical development and synthetic chemistry continues to evolve with each new discovery, highlighting its enduring relevance in scientific research. As our understanding of molecular interactions deepens, this compound will undoubtedly play an increasingly important role in shaping future advancements across multiple disciplines.